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Compound of Interest

Compound Name: Pedalitin tetraacetate

CAS No.: 25782-30-3

Cat. No.: B13742136

Get Quote

Executive Summary
Pedalitin is a naturally occurring tetrahydroxy-monomethoxy-flavone isolated from medicinal

plant species such as Rabdosia japonica and Ruellia tuberosa[1]. As a bioactive flavonoid, it

has demonstrated significant pharmacological potential, acting as an inhibitor of lipoxygenase-

1 (LOX-1), tyrosinase, and α-glucosidase[2][3].

However, in drug development and natural product chemistry, establishing the unambiguous

3D stereochemistry and substitution pattern of highly hydroxylated flavonoids is notoriously

difficult. The presence of multiple free hydroxyl (-OH) groups leads to unpredictable

intermolecular hydrogen bonding, which often results in amorphous powders rather than

ordered crystals. To overcome this, researchers synthesize Pedalitin tetraacetate, a

peracetylated derivative that masks the hydrogen-bond donors, thereby enabling the growth of

high-quality single crystals for definitive X-ray crystallographic analysis[4][5]. This whitepaper

explores the chemical structure, IUPAC nomenclature, and the self-validating synthetic

protocols required to characterize this critical derivative.
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Chemical Architecture and Nomenclature
Pedalitin belongs to the flavone subclass of flavonoids, characterized by a C6-C3-C6 backbone

consisting of two benzene rings (A and B) linked via a heterocyclic pyran ring (C) containing a

ketone group.

IUPAC Nomenclature Breakdown
Pedalitin: The systematic IUPAC name is 2-(3,4-dihydroxyphenyl)-5,6-dihydroxy-7-

methoxychromen-4-one[1].

Chromen-4-one defines the bicyclic core.

2-(3,4-dihydroxyphenyl) indicates the B-ring attachment at position 2, with hydroxyl groups

at the 3' and 4' positions.

5,6-dihydroxy and 7-methoxy define the substitution pattern on the A-ring.

Pedalitin Tetraacetate: The systematic IUPAC name is [2-acetyloxy-4-(5,6-diacetyloxy-7-

methoxy-4-oxochromen-2-yl)phenyl] acetate[6].

During acetylation, all four free hydroxyl groups (at positions 5, 6, 3', and 4') are converted

into esterified acetate (-OAc) groups, fundamentally altering the molecule's polarity and

nomenclature hierarchy[4].

Quantitative Physicochemical Data
The following table summarizes the key molecular properties of both the parent compound and

its tetraacetate derivative.
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Property Pedalitin Pedalitin Tetraacetate

IUPAC Name

2-(3,4-dihydroxyphenyl)-5,6-

dihydroxy-7-methoxychromen-

4-one

[2-acetyloxy-4-(5,6-

diacetyloxy-7-methoxy-4-

oxochromen-2-yl)phenyl]

acetate

Molecular Formula C₁₆H₁₂O₇ C₂₄H₂₀O₁₁

Molecular Weight 316.26 g/mol 484.40 g/mol

CAS Registry Number 22384-63-0 25782-30-3

Key Functional Groups
Four free -OH groups, one -

OCH₃ group

Four esterified -OAc groups,

one -OCH₃ group

Topological Polar Surface Area

(TPSA)
116.45 Å² 141.00 Å²

(Data sourced from PubChem and MolForge databases[1][6][7])

The Causality of Derivatization: Why Synthesize the
Tetraacetate?
In structural biology and medicinal chemistry, the exact positioning of methoxy versus hydroxyl

groups on a flavone core dictates its binding affinity to target enzymes. While standard 1D and

2D NMR spectroscopy can infer structure, X-ray crystallography remains the gold standard for

unambiguous confirmation[4].

The Physical Chemistry Challenge: Pedalitin possesses four hydroxyl groups. In a solvent

matrix, these groups act as promiscuous hydrogen-bond donors and acceptors, creating a

chaotic lattice energy landscape. This prevents the slow, ordered molecular stacking required

to form a single crystal.

The Derivatization Solution: By reacting Pedalitin with acetic anhydride, the hydroxyls are

converted into bulky, non-hydrogen-bond-donating acetate groups.

Solubility Enhancement: The molecule becomes significantly more lipophilic, allowing it to

dissolve completely in organic solvents like ethanol (EtOH).
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Lattice Stabilization: The steric bulk of the acetate groups forces the molecules into a

predictable, repeating geometric lattice as the solvent slowly evaporates, yielding high-

quality single crystals[4][5].

Experimental Methodology: Synthesis and
Crystallization
To ensure scientific integrity, the following protocol is designed as a self-validating system. The

workflow mandates intermediate purity checks before proceeding to the time-intensive

crystallization phase.

Step 1: Peracetylation Reaction
Reagent Preparation: Dissolve 10 mg of purified Pedalitin in 1.0 mL of anhydrous pyridine in

a dry, inert-gas-purged reaction vial.

Causality: Pyridine serves a dual purpose as both the solvent and the base catalyst. It

neutralizes the acetic acid byproduct generated during the reaction, driving the equilibrium

toward complete esterification[4].

Acylation: Add 1.0 mL of acetic anhydride (Ac₂O) dropwise to the solution at 0°C, then allow

the mixture to warm to room temperature (25°C). Stir continuously for 12 hours.

Causality: Dropwise addition controls the initial exothermic reaction. The extended 12-hour

duration ensures that even the sterically hindered hydroxyl group at position 5 (which is

hydrogen-bonded to the C4 ketone) is fully acetylated[4].

Quenching & Extraction: Pour the mixture into 10 mL of ice-cold water to hydrolyze excess

Ac₂O. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic

layers with 1M HCl (to remove residual pyridine), followed by saturated NaHCO₃ and brine.

Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure to yield crude Pedalitin tetraacetate (Typical yield: ~94.7%)[4].

Step 2: Self-Validation (Purity Check)
Before attempting crystallization, the structural conversion must be validated.
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Validation Protocol: Perform ¹H NMR (500 MHz, CDCl₃) analysis. The reaction is deemed

successful and complete only if the phenolic -OH signals (typically >9.0 ppm) have

completely disappeared, and distinct acetate methyl singlets have appeared between 2.33

and 2.44 ppm, alongside the native methoxy singlet at 3.95 ppm[4].

Step 3: Single Crystal Growth
Solubilization: Dissolve 5 mg of the validated Pedalitin tetraacetate in 2 mL of absolute

ethanol (EtOH).

Causality: Ethanol provides optimal solubility dynamics—dissolving the compound fully at

room temperature but allowing gradual supersaturation as the solvent evaporates[4].

Slow Evaporation: Puncture the cap of the vial with a fine needle to restrict solvent vapor

escape. Leave undisturbed in a vibration-free environment at 20°C.

Harvesting: Once distinct, block-like single crystals form (typically 7–14 days), harvest them

using a nylon loop for immediate X-ray diffraction (XRD) analysis[4][5].
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Caption: Workflow for the synthesis and structural validation of Pedalitin tetraacetate.
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Biological Implications in Drug Development
Confirming the exact structure of Pedalitin via its tetraacetate derivative is not merely an

academic exercise; it is foundational for Structure-Activity Relationship (SAR) modeling in drug

discovery. The specific arrangement of the four hydroxyl groups and the single methoxy group

at position 7 is responsible for its potent bioactivity[1][8].

Pedalitin has been identified as a multi-target inhibitor:

Lipoxygenase-1 (LOX-1): Pedalitin acts as a time-dependent, irreversible inhibitor of

soybean LOX-1 with an IC₅₀ of 152.5 μM, indicating potential anti-inflammatory

applications[2].

Metabolic Enzymes: It demonstrates competitive enzymatic blockade against tyrosinase

(IC₅₀ = 0.28 mM) and α-glucosidase (IC₅₀ = 0.29 mM), making it a compound of interest for

metabolic and dermatological research[3].
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Caption: Key pharmacological targets and inhibitory concentrations of Pedalitin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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